Cas no 841251-38-5 (1-Octanone, 1-[4-(2-chloroethyl)phenyl]-)

1-Octanone, 1-[4-(2-chloroethyl)phenyl]- structure
841251-38-5 structure
Product Name:1-Octanone, 1-[4-(2-chloroethyl)phenyl]-
CAS No:841251-38-5
MF:C16H23ClO
MW:266.806224107742
CID:583334
PubChem ID:71407143
Update Time:2025-04-19

1-Octanone, 1-[4-(2-chloroethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanone, 1-[4-(2-chloroethyl)phenyl]-
    • 1-[4-(2-chloroethyl)phenyl]octan-1-one
    • DTXSID40827733
    • 841251-38-5
    • Inchi: 1S/C16H23ClO/c1-2-3-4-5-6-7-16(18)15-10-8-14(9-11-15)12-13-17/h8-11H,2-7,12-13H2,1H3
    • InChI Key: DMNJPJOPEKGAQT-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC(=CC=1)C(CCCCCCC)=O

Computed Properties

  • Exact Mass: 266.1437430g/mol
  • Monoisotopic Mass: 266.1437430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų
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